Cas no 791559-10-9 (6-Phenyl-piperidine-2-carboxylic acid)

• Product Name: 6-Phenyl-piperidine-2-carboxylic acid
• CAS No: 791559-10-9
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD18071307
• CID: 2118899
• PubChem ID: 19968056
• Update Time: 2025-11-01

6-Phenyl-piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Phenyl-piperidine-2-carboxylic acid
• 6-Phenylpiperidine-2-carboxylic acid
• 6-PHENYL-2-PIPERIDINECARBOXYLIC ACID
• 4152AA
• AB24525
• 2-Piperidinecarboxylic acid, 6-phenyl-
• SY015856
• AX8026570
• AM20080844
• 6-phenyl-piperidine-2-carboxylic acid, AldrichCPR
• cis-6-Phenyl-piperidine-2-carboxylic acid
• MFCD06410516
• (2S,6R)-6-Phenyl-piperidine-2-carboxylic acid
• SB38511
• CS-0269898
• EN300-1477343
• 737743-13-4
• SCHEMBL8870852
• AKOS016008545
• (2R,6S)-6-Phenyl-piperidine-2-carboxylic acid
• SB43608
• 791559-10-9
• (2R,6S)-6-Phenyl-piperidine-2-carboxylicacid
• SB35447
• 6-Phenylpiperidine-2-carboxylicacid
• 1219143-12-0
• DB-075557
• DB-023976
• (2S,6R)-6-Phenyl-piperidine-2-carboxylicacid
• AC7601
• 2165659-72-1

• MDL： MFCD18071307
• Inchi： 1S/C12H15NO2/c14-12(15)11-8-4-7-10(13-11)9-5-2-1-3-6-9/h1-3,5-6,10-11,13H,4,7-8H2,(H,14,15)
• InChI Key： XMXVAHHWCXAWGE-UHFFFAOYSA-N
• SMILES： OC(C1CCCC(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 6-Phenyl-piperidine-2-carboxylic acid

Introduction to 6-Phenyl-piperidine-2-carboxylic acid (CAS No. 791559-10-9)

6-Phenyl-piperidine-2-carboxylic acid (CAS No. 791559-10-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine carboxylic acids, which are known for their potential therapeutic applications and structural diversity. The unique combination of a phenyl group and a piperidine ring in its structure makes it an intriguing candidate for various biological studies and drug development initiatives.

The chemical structure of 6-Phenyl-piperidine-2-carboxylic acid consists of a six-membered piperidine ring with a carboxylic acid group attached at the 2-position and a phenyl group at the 6-position. This configuration imparts specific physicochemical properties that are crucial for its biological activity and pharmacological potential. The compound's molecular formula is C₁₃H₁₅NO₂, and its molecular weight is approximately 213.26 g/mol.

In recent years, 6-Phenyl-piperidine-2-carboxylic acid has been extensively studied for its potential as a lead compound in the development of novel drugs. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that compounds with similar structures can influence the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in various neurological disorders.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 6-Phenyl-piperidine-2-carboxylic acid as a potent inhibitor of monoamine oxidase (MAO). MAO is an enzyme that degrades neurotransmitters, and its inhibition can have therapeutic benefits in conditions such as depression and Parkinson's disease. The researchers found that 6-Phenyl-piperidine-2-carboxylic acid exhibited selective inhibition of MAO-B over MAO-A, making it a promising candidate for further development.

Beyond its potential as a CNS modulator, 6-Phenyl-piperidine-2-carboxylic acid has also shown promise in other therapeutic areas. A 2020 study published in the European Journal of Medicinal Chemistry explored its anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 6-Phenyl-piperidine-2-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, allowing for large-scale synthesis and structural modifications. One common approach involves the reaction of 6-bromopiperidine with phenylmagnesium bromide followed by carboxylation. These synthetic methods provide researchers with the flexibility to create analogs with enhanced biological activity or improved pharmacokinetic properties.

In addition to its direct therapeutic applications, 6-Phenyl-piperidine-2-carboxylic acid serves as an important building block in combinatorial chemistry and high-throughput screening (HTS) platforms. Its structural features make it an ideal scaffold for generating diverse libraries of compounds that can be screened for various biological activities. This approach has led to the discovery of several novel compounds with promising therapeutic profiles.

The safety profile of 6-Phenyl-piperidine-2-carboxylic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic doses, making it suitable for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 6-Phenyl-piperidine-2-carboxylic acid (CAS No. 791559-10-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potential therapeutic benefits, makes it an attractive target for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs for various medical conditions.